Cas no 1716-07-0 (1,3-Dioleoyl-2-palmitoylglycerol)

• Product Name: 1,3-Dioleoyl-2-palmitoylglycerol
• CAS No: 1716-07-0
• MF: C₅₅H₁₀₂O₆
• MW: 859.394798755646
• MDL: MFCD00057803
• CID: 117990
• Update Time: 2025-08-03

1,3-Dioleoyl-2-palmitoylglycerol Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1,1'-[2-[(1-oxohexadecyl)oxy]-1,3-propanediyl] ester
• 1,3-Dioleoyl-2-palmitoylglycerol
• 1,3-DIOLEOYL-2-PALMITOYL-GLYCEROL
• (2-hexadecanoyloxy-3-octadec-9-enoyloxypropyl) octadec-9-enoate
• 1,3-Di(cis-9-octadecenoyl)-2-hexadecanoylglycerol
• Triglyceride OPO,sn
• 2-Palmito-1,3-diolein
• 1,3-Dioleo-2-palmitin
• Glyceryl 1,3-dioleate 2-palmitate
• 1,3-DI[CIS-9-OCTADECENOYL]-2-HEXADECANOYLGLYCEROL
• (9Z)-9-Octadecenoic Acid 1,1[2-[(1-Oxohexadecyl)oxy]-1,3-propanediyl] Ester

• MDL： MFCD00057803
• Inchi： 1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-32-35-38-41-44-47-53(56)59-50-52(61-55(58)49-46-43-40-37-34-29-24-21-18-15-12-9-6-3)51-60-54(57)48-45-42-39-36-33-31-28-26-23-20-17-14-11-8-5-2/h25-28,52H,4-24,29-51H2,1-3H3/b27-25-,28-26-
• InChI Key： PPTGNVIVNZLPPS-LBXGSASVSA-N
• SMILES： O(C(COC(CCCCCCC/C=C\CCCCCCCC)=O)COC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 858.76800

Experimental Properties

• PSA: 78.90000
• LogP: 17.54090

1,3-Dioleoyl-2-palmitoylglycerol Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,3-Dioleoyl-2-palmitoylglycerol

Introduction to 1,3-Dioleoyl-2-palmitoylglycerol (CAS No. 1716-07-0)

1,3-Dioleoyl-2-palmitoylglycerol (CAS No. 1716-07-0) is a specialized triglyceride derivative that has garnered significant attention in the fields of lipid biochemistry and pharmaceutical research. This compound, also known as DOPG, is characterized by its unique fatty acid composition, which includes two oleic acid residues at the 1 and 3 positions and one palmitic acid residue at the 2 position of the glycerol backbone. The structural specificity of DOPG makes it a valuable molecule for various applications, ranging from fundamental research to potential therapeutic uses.

The molecular structure of 1,3-Dioleoyl-2-palmitoylglycerol (DOPG) is crucial for understanding its biological activities. Oleic acid (C18:1) is a monounsaturated fatty acid commonly found in plant and animal fats, while palmitic acid (C16:0) is a saturated fatty acid prevalent in palm oil and animal fats. The arrangement of these fatty acids on the glycerol backbone influences the physical and chemical properties of DOPG, including its solubility, stability, and interactions with biological membranes.

In recent years, significant advancements in lipidomics have shed light on the role of specific triglycerides like DOPG in cellular processes. Research has shown that DOPG can modulate membrane fluidity and permeability, which are critical for maintaining cellular homeostasis. Additionally, DOPG has been implicated in signaling pathways that regulate inflammation and immune responses. These findings have opened new avenues for exploring the therapeutic potential of DOPG in treating various diseases.

One of the key areas of interest is the use of 1,3-Dioleoyl-2-palmitoylglycerol in drug delivery systems. Due to its amphiphilic nature, DOPG can form stable liposomes or micelles, which are effective carriers for delivering hydrophobic drugs to target tissues. This property makes DOPG a promising candidate for enhancing the bioavailability and efficacy of drugs used in cancer therapy, neurodegenerative disorders, and other conditions where targeted delivery is crucial.

Moreover, studies have demonstrated that DOPG can influence lipid metabolism and energy homeostasis. In vitro and in vivo experiments have shown that DOPG can affect the expression of genes involved in lipid synthesis and degradation pathways. This modulation can have implications for metabolic disorders such as obesity and diabetes. For instance, a recent study published in the Journal of Lipid Research found that DOPG treatment reduced lipid accumulation in adipocytes and improved insulin sensitivity in diabetic mice.

The safety profile of 1,3-Dioleoyl-2-palmitoylglycerol is another important aspect to consider. Preclinical studies have indicated that DOPG is generally well-tolerated at therapeutic concentrations, with minimal cytotoxic effects observed in cell cultures. However, further research is needed to fully evaluate its long-term safety and potential side effects in humans.

In conclusion, 1,3-Dioleoyl-2-palmitoylglycerol (CAS No. 1716-07-0) is a multifaceted compound with a wide range of applications in both basic research and pharmaceutical development. Its unique structural features and biological activities make it an attractive molecule for investigating cellular processes and developing novel therapeutic strategies. As research continues to uncover new insights into the properties and functions of DOPG, its potential impact on human health and disease management is likely to grow.